Cas no 2640873-76-1 (7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640873-76-1
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 5316081
• PubChem ID: 155798230
• Update Time: 2025-06-09

7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040731815
• 2640873-76-1
• 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• F6796-9479
• 7-(6-Cyclopropyl-4-pyrimidinyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C13H15N5O2/c19-11-13(17-12(20)16-11)3-4-18(6-13)10-5-9(8-1-2-8)14-7-15-10/h5,7-8H,1-4,6H2,(H2,16,17,19,20)
• InChI Key： ARIZFXVJZBTTEH-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C3C=C(C4CC4)N=CN=3)C2)C(=O)NC1=O

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.70±0.20(Predicted)

Additional information on 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Introduction to 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640873-76-1)

7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640873-76-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazaspiro compounds, which are characterized by their spirocyclic structure and the presence of multiple nitrogen atoms. The cyclopropylpyrimidine moiety further enhances its pharmacological profile, making it a promising candidate for various drug discovery programs.

The cyclopropylpyrimidine moiety in 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a key structural feature that contributes to its biological activity. Recent studies have shown that this moiety can modulate the activity of various receptors and enzymes, particularly those involved in neurodegenerative diseases and cancer. The spirocyclic structure provides additional stability and bioavailability, which are crucial for the development of effective therapeutic agents.

In terms of pharmacological properties, 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione has demonstrated potent activity against a range of targets. For instance, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and survival pathways. This makes it a potential lead compound for the development of anticancer drugs. Additionally, its ability to modulate neurotransmitter receptors suggests potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione involves several steps that highlight the complexity and precision required in organic synthesis. The synthesis typically begins with the formation of the spirocyclic core through a ring-closing reaction, followed by the introduction of the cyclopropylpyrimidine moiety via a coupling reaction. Recent advancements in synthetic methods have made this process more efficient and scalable, facilitating its production for preclinical and clinical studies.

Preclinical studies have provided valuable insights into the safety and efficacy of 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione. In vitro assays have shown that it exhibits high selectivity and potency against specific targets without significant cytotoxicity to normal cells. Animal models have further confirmed its therapeutic potential, with studies demonstrating improved cognitive function in models of neurodegenerative diseases and reduced tumor growth in cancer models.

The mechanism of action of 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is not yet fully understood but is believed to involve multiple pathways. It is thought to interact with specific receptors and enzymes, leading to downstream effects such as modulation of signaling pathways and gene expression. Ongoing research aims to elucidate these mechanisms in greater detail to optimize its therapeutic applications.

In conclusion, 7-(6-cyclopropylpyrimidin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640873-76-1) represents a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in the treatment of neurodegenerative diseases and cancer make it an exciting target for further research and development in medicinal chemistry. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.